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Compound of Interest

Compound Name: 4-Bromo-3-nitroanisole

Cat. No.: B1265812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-nitroanisole, a key

chemical intermediate. It covers its physicochemical properties, synthesis, applications in

research and development, spectroscopic profile, and safety information.

Physicochemical Properties
4-Bromo-3-nitroanisole is a substituted aromatic compound with the CAS number 5344-78-5.

[1][2] It presents as a yellow to orange crystalline solid at room temperature.[1] This compound

is sparingly soluble in water but shows good solubility in common organic solvents such as

ethanol, acetone, and dimethylformamide.[1]

Table 1: Physicochemical Data of 4-Bromo-3-nitroanisole
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Property Value Source(s)

CAS Number 5344-78-5 [1][2]

Molecular Formula C₇H₆BrNO₃ [1][2]

Molecular Weight 232.03 g/mol [1][2]

Appearance
Yellow to orange crystalline

powder/solid
[1]

Melting Point 29-34 °C [3]

Boiling Point 153-154 °C at 13 mmHg [4]

Density 1.64 g/cm³

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

dimethylformamide

[1]
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Synthesis and Reaction Mechanisms
The primary industrial synthesis of 4-Bromo-3-nitroanisole involves the electrophilic nitration

of 4-bromoanisole.[1] This reaction is typically carried out using a nitrating mixture of

concentrated nitric acid and sulfuric acid under carefully controlled temperature conditions to

ensure the desired regioselectivity.[1] The methoxy group is an ortho-, para-director and

activating, while the bromine atom is also an ortho-, para-director but deactivating. The nitration

occurs primarily at the position ortho to the methoxy group and meta to the bromine atom.

An alternative synthetic route involves the bromination of 3-nitroanisole.[5]
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General Experimental Protocol for Nitration of 4-
Bromoanisole
The following is a general procedure and should be adapted and optimized for specific

laboratory conditions.

Materials:

4-Bromoanisole

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Dichloromethane (or other suitable organic solvent)

Saturated Sodium Bicarbonate solution

Brine

Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Procedure:

In a flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric

acid in an ice bath.

Slowly add concentrated nitric acid to the sulfuric acid while maintaining a low temperature

(typically 0-5 °C) to form the nitrating mixture.

In a separate flask, dissolve 4-bromoanisole in a minimal amount of a suitable solvent or use

it neat.

Slowly add the 4-bromoanisole to the cold nitrating mixture dropwise, ensuring the

temperature does not rise significantly.
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After the addition is complete, allow the reaction to stir at a controlled temperature for a

specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, pour the reaction mixture slowly over crushed ice to quench

the reaction.

Extract the product with a suitable organic solvent (e.g., dichloromethane) multiple times.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate

under reduced pressure to obtain the crude product.

The crude 4-Bromo-3-nitroanisole can be purified by recrystallization or column

chromatography.
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Reactants

Process
Product

4-Bromoanisole

Electrophilic Aromatic Substitution
(Nitration)

HNO₃ / H₂SO₄

4-Bromo-3-nitroanisole
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HNO₃ + 2H₂SO₄

NO₂⁺ (Nitronium ion)
+ H₃O⁺ + 2HSO₄⁻

Formation of Electrophile

Sigma Complex
(Carbocation Intermediate)

4-Bromoanisole

Nucleophilic Attack

4-Bromo-3-nitroanisole

Deprotonation

H₂O / HSO₄⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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